Cas no 33445-07-7 (2-Isopropoxyacetic acid)

• Product Name: 2-Isopropoxyacetic acid
• CAS No: 33445-07-7
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD09055367
• CID: 917976
• PubChem ID: 517213
• Update Time: 2025-07-14

2-Isopropoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxyacetic acid
• isopropoxyacetic acid
• Isopropoxy-acetic acid
• (1-methylethoxy)acetic acid
• (propan-2-yloxy)acetic acid
• 2-(1-methylethoxy)acetic acid
• 2-isopropoxy-acetic acid
• 2-isopropyloxyacetic acid
• 2-propan-2-yloxyethanoic acid
• Acetic acid,(1-methylethoxy)
• Isopropoxy-essigsaeure
• 2-isopropoxyaceticacid
• Z316259244
• AKOS000190195
• AB93270
• 2-propan-2-yloxyacetic acid
• Acetic acid, (1-methylethoxy)-
• s10646
• VS-10397
• Isopropoxyacetic acid, AldrichCPR
• MFCD09055367
• 2-(propan-2-yloxy)acetic acid
• CCG-352118
• i-propoxyacetic acid
• SCHEMBL56720
• 2-(1-METHYLETHOXY)-ACETIC ACID
• EN300-55514
• STK802285
• OAIRTVZAAFZBMR-UHFFFAOYSA-N
• BBL031299
• A821776
• AMY4704
• DTXSID50333693
• 33445-07-7
• ALBB-010723

• MDL： MFCD09055367
• Inchi： 1S/C5H10O3/c1-4(2)8-3-5(6)7/h4H,3H2,1-2H3,(H,6,7)
• InChI Key： OAIRTVZAAFZBMR-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 118.06300
• Monoisotopic Mass: 118.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.05
• Boiling Point: 214.5°C at 760 mmHg
• Flash Point: 89.6°C
• Refractive Index: 1.42
• PSA: 46.53000
• LogP: 0.49600

2-Isopropoxyacetic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-Isopropoxyacetic acid

Introduction to 2-Isopropoxyacetic Acid (CAS No. 33445-07-7)

2-Isopropoxyacetic acid, with the chemical formula C₅H₁₀O₃, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. Its unique structural properties make it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents and agrochemicals. This compound, identified by the CAS number 33445-07-7, exhibits distinct reactivity patterns that have been leveraged in various biochemical applications.

The molecular structure of 2-Isopropoxyacetic acid features a carboxylic acid group attached to an isopropoxy substituent. This configuration imparts both acidic and nucleophilic characteristics to the molecule, enabling its participation in a wide range of chemical reactions. In recent years, researchers have been exploring its potential in drug discovery, particularly as a precursor for designing molecules with enhanced bioavailability and targeted action.

One of the most compelling aspects of 2-Isopropoxyacetic acid is its role in the synthesis of bioactive compounds. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds that are prevalent in many pharmacologically active agents. The isopropoxy group can be selectively modified through various chemical transformations, such as etherification or hydrolysis, allowing for the generation of diverse derivatives with tailored properties.

In the realm of medicinal chemistry, 2-Isopropoxyacetic acid has been investigated for its potential as a chiral building block. Chirality plays a crucial role in the efficacy and safety of many drugs, and compounds like 2-Isopropoxyacetic acid can be used to construct enantiomerically pure molecules. Recent advances in asymmetric synthesis have enabled the efficient production of enantiomerically enriched derivatives, which are being tested for their pharmacological activity.

Moreover, the reactivity of 2-Isopropoxyacetic acid has been exploited in the development of novel catalysts and ligands for transition metal-catalyzed reactions. These catalytic systems are essential in modern organic synthesis, enabling efficient and selective transformations that would be otherwise challenging to achieve. The compound’s ability to form stable complexes with metals has opened up new avenues for designing greener and more sustainable synthetic protocols.

Recent research has also highlighted the applications of 2-Isopropoxyacetic acid in materials science. Its ability to participate in polymerization reactions makes it a promising candidate for developing advanced materials with specific functional properties. For example, it has been used to synthesize biodegradable polymers that exhibit controlled degradation rates, making them suitable for biomedical applications such as drug delivery systems.

The agrochemical industry has also recognized the potential of 2-Isopropoxyacetic acid as a key intermediate in the synthesis of herbicides and pesticides. Its structural features allow it to interact with biological targets in plants, leading to effective crop protection solutions. By modifying its molecular framework, researchers have been able to develop compounds that offer improved efficacy while minimizing environmental impact.

In conclusion, 2-Isopropoxyacetic acid (CAS No. 33445-07-7) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool in synthetic chemistry, drug discovery, materials science, and agrochemistry. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation and progress in these fields.